![molecular formula C22H18ClN3O3S B3676464 2-chloro-N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]benzamide](/img/structure/B3676464.png)
2-chloro-N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]benzamide
Overview
Description
2-chloro-N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]benzamide, also known as CB-30865, is a chemical compound that has gained attention in the scientific community for its potential as a therapeutic agent. CB-30865 has been studied extensively for its mechanism of action and biochemical and physiological effects. In
Scientific Research Applications
2-chloro-N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]benzamide has been studied for its potential as a therapeutic agent in various diseases, including cancer, diabetes, and inflammation. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In diabetes research, this compound has been shown to improve glucose tolerance and insulin sensitivity. In inflammation research, this compound has been shown to reduce inflammation and oxidative stress.
Mechanism of Action
2-chloro-N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]benzamide is a potent inhibitor of the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in many types of cancer cells and is involved in the regulation of pH in the tumor microenvironment. By inhibiting CAIX, this compound disrupts the pH balance in cancer cells, leading to their death. This compound also has anti-inflammatory effects by inhibiting the production of inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound inhibits the growth and proliferation of cells and induces apoptosis. In diabetes research, this compound improves glucose tolerance and insulin sensitivity by increasing glucose uptake in skeletal muscle and adipose tissue. In inflammation research, this compound reduces the production of inflammatory cytokines and oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using 2-chloro-N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]benzamide in lab experiments include its potency as a CAIX inhibitor and its potential as a therapeutic agent in various diseases. However, the limitations of using this compound include its high cost and limited availability.
Future Directions
There are several future directions for research on 2-chloro-N-[3-({[(3-methoxybenzoyl)amino]carbonothioyl}amino)phenyl]benzamide. One direction is to explore its potential as a therapeutic agent in other diseases, such as cardiovascular disease and neurological disorders. Another direction is to investigate its mechanism of action in more detail, particularly in relation to its effects on pH regulation in cancer cells. Additionally, further studies on the pharmacokinetics and pharmacodynamics of this compound are needed to optimize its use in clinical settings.
Conclusion:
This compound is a promising chemical compound that has been studied extensively for its potential as a therapeutic agent in various diseases. Its mechanism of action as a CAIX inhibitor and its biochemical and physiological effects have been well-documented in scientific research. While there are advantages and limitations to using this compound in lab experiments, there are also several future directions for research that could lead to its optimization as a therapeutic agent.
Properties
IUPAC Name |
2-chloro-N-[3-[(3-methoxybenzoyl)carbamothioylamino]phenyl]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18ClN3O3S/c1-29-17-9-4-6-14(12-17)20(27)26-22(30)25-16-8-5-7-15(13-16)24-21(28)18-10-2-3-11-19(18)23/h2-13H,1H3,(H,24,28)(H2,25,26,27,30) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIRRUKBJDBUDFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=CC(=C2)NC(=O)C3=CC=CC=C3Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18ClN3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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